molecular formula C20H18O3 B8512172 2-(4-Methoxyphenyl)-3-methyl-8-(prop-1-en-1-yl)-4H-1-benzopyran-4-one CAS No. 90101-79-4

2-(4-Methoxyphenyl)-3-methyl-8-(prop-1-en-1-yl)-4H-1-benzopyran-4-one

Cat. No.: B8512172
CAS No.: 90101-79-4
M. Wt: 306.4 g/mol
InChI Key: NWZYUYYKISIKLM-UHFFFAOYSA-N
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Description

2-(4-Methoxyphenyl)-3-methyl-8-(prop-1-en-1-yl)-4H-1-benzopyran-4-one is a useful research compound. Its molecular formula is C20H18O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

90101-79-4

Molecular Formula

C20H18O3

Molecular Weight

306.4 g/mol

IUPAC Name

2-(4-methoxyphenyl)-3-methyl-8-prop-1-enylchromen-4-one

InChI

InChI=1S/C20H18O3/c1-4-6-14-7-5-8-17-18(21)13(2)19(23-20(14)17)15-9-11-16(22-3)12-10-15/h4-12H,1-3H3

InChI Key

NWZYUYYKISIKLM-UHFFFAOYSA-N

Canonical SMILES

CC=CC1=C2C(=CC=C1)C(=O)C(=C(O2)C3=CC=C(C=C3)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2.47 grams of 2-hydroxy-3-propenylpropiophenone are added 6.65 grams of p-methoxybenzoyl chloride and one half of 6.88 grams of anhydrous sodium p-methoxybenzoate, the mixture is heated in a nitrogen stream and, when 2-hydroxy-3-propenyl-propiopheone is dissolved, the residue of anhydrous sodium p-methoxybenzoate is added thereto, and the mixture is stirred at 180° to 190° C. for five hours. After cooled, the mixture is dissolved in ethyl acetate, the solution is washed with 10% sodium hydroxide solution and with water, and dried with anhydrous magnesium sulfate and finally the solvent is evaporated therefrom to give 3.0 grams of 4'-methoxy-3-methyl-8-propenylflavone, colorless needles, melting point 169° to 171° C.
Name
2-hydroxy-3-propenylpropiophenone
Quantity
2.47 g
Type
reactant
Reaction Step One
Quantity
6.65 g
Type
reactant
Reaction Step One
Quantity
6.88 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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